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The table below summarizes the comparative data for MEN 10207 and MEN 10208 from the identified
study [1] [2].

Functional Assay (Inhibition

Receptor . . Low/Affinity  of NKA-induced
Compound High/Affinity State . .

Target State Polyphosphoinositide

Hydrolysis)

MEN NK2 High affinity in bovine Not Effectively inhibited neurokinin
10207 Tachykinin stomach membranes applicable A (NKA)-induced response [1]

Receptor and transfected [2].

fibroblasts

(SKLKB82#3 cells) [1]
2].

MEN NK2 Low affinity in the Not Inhibited the NKA-induced
10208 Tachykinin same bovine stomach applicable response, but with different
Receptor membranes and affinity compared to MEN
transfected fibroblasts 10207 [1] [2].

[1] [2].

> Note: The study concluded that the different affinities of these antagonists helped demonstrate the

existence of a distinct NK2 receptor subtype expressed in the transfected fibroblasts [1] [2].
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Experimental Methodology

The key experiments that provided the comparison data are as follows:

e Competitive Radioligand Binding Assays [1] [2]

o Purpose: To determine the binding affinity of MEN 10207 and MEN 10208 for the NK2

receptor.
o Procedure: The assays were performed on two preparations: native bovine stomach

membranes and SKLKB82#3 cells, a murine fibroblast cell line transfected with a cDNA
encoding the bovine NK2 receptor. The ability of each compound to compete with a

radiolabeled ligand for receptor binding was measured.
o Outcome: MEN 10207 showed high affinity, while MEN 10208 showed low affinity in both

tissue and cell line preparations.
e Functional Assay: Inhibition of Neurokinin A-Induced Polyphosphoinositide Hydrolysis [1] [2]

o Purpose: To assess the functional antagonism of the compounds in a cellular response

system.
o Procedure: The transfected SKLKB82#3 fibroblasts were stimulated with Neurokinin A (NKA),

which triggers the hydrolysis of membrane polyphosphoinositides (a signaling pathway). The
ability of MEN 10207 and MEN 10208 to inhibit this NKA-induced response was measured.

o Outcome: The two antagonists showed different affinities in this functional assay, consistent
with the binding data.

The NK2 Receptor Sighaling Pathway

The following diagram illustrates the basic signaling pathway investigated in the functional experiment and

the site of antagonist action.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/1312943/
https://www.academia.edu/49466948/Demonstration_of_a_neurokinin_A_receptor_subtype_in_transfected_fibroblasts
https://www.smolecule.com/products/s534958?utm_src=pdf-body
https://www.smolecule.com/products/s534958?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1312943/
https://www.academia.edu/49466948/Demonstration_of_a_neurokinin_A_receptor_subtype_in_transfected_fibroblasts
https://www.smolecule.com/products/s534958?utm_src=pdf-body
https://www.smolecule.com/products/s534958?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

(Neurokinin A (NKAD MEN 10207/MEN 10208

Binds Antagonizes

(N K2 ReceptoD

Activates

Gq Protein

Activates

G’hospholipase C (PLCD

ydrolyzes

Stimulates

Click to download full resolution via product page

Based on the available data, MEN 10207 demonstrates higher affinity for this specific NK2 receptor subtype
compared to MEN 10208.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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